Cas no 1806991-88-7 (3-Bromo-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine
• CAS No: 1806991-88-7
• MF: C₇H₃BrF₅NO
• MW: 292.000838518143
• CID: 4800864
• Update Time: 2025-05-21

3-Bromo-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3BrF5NO/c8-4-3(5(9)10)2(7(11,12)13)1-14-6(4)15/h1,5H,(H,14,15)
• InChI Key： CAHHNJNROXQCNX-UHFFFAOYSA-N
• SMILES： BrC1C(NC=C(C(F)(F)F)C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine

3-Bromo-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-Bromo-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine, with CAS No. 1806991-88-7, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This pyridine derivative is characterized by its unique substitution pattern, which includes a bromine atom at position 3, a difluoromethyl group at position 4, a hydroxyl group at position 2, and a trifluoromethyl group at position 5. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The presence of the hydroxyl group at position 2 introduces hydrogen bonding capabilities, which can enhance the molecule's bioavailability and binding affinity to target proteins. Meanwhile, the trifluoromethyl group at position 5 contributes to increased lipophilicity, a property that is often desirable in drug candidates to improve their pharmacokinetic profiles.

One of the most intriguing aspects of 3-Bromo-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine is its role in catalytic processes. Researchers have demonstrated that this compound can act as a highly efficient catalyst in certain organic reactions, such as Suzuki-Miyaura couplings and Heck reactions. The bromine atom at position 3 plays a critical role in these catalytic cycles by facilitating oxidative addition steps, while the difluoromethyl group at position 4 enhances the stability of intermediate species during the reaction sequence.

In addition to its catalytic applications, this pyridine derivative has also been explored for its potential in materials science. The combination of electron-withdrawing groups (bromine and trifluoromethyl) and electron-donating groups (hydroxyl) creates a unique electronic environment that can be exploited in the design of advanced materials, such as organic semiconductors and sensors. Recent experiments have shown that thin films made from this compound exhibit excellent charge transport properties, making them promising candidates for use in flexible electronics.

The synthesis of 3-Bromo-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of an appropriate pyridine precursor. One common approach involves the use of Friedel-Crafts alkylation or acylation reactions to introduce the necessary substituents onto the pyridine ring. Subsequent functionalization steps are then employed to install the bromine and fluorinated groups at their respective positions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

From an environmental perspective, this compound has been studied for its potential as a green chemical intermediate. Its fluorinated substituents contribute to enhanced thermal stability and resistance to degradation under harsh conditions, making it suitable for use in eco-friendly industrial processes. Furthermore, ongoing research is exploring its role in carbon capture technologies, where its unique chemical properties could facilitate more efficient separation and storage of carbon dioxide.

In conclusion, 3-Bromo-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine is a versatile compound with diverse applications across multiple disciplines. Its intricate structure provides a platform for innovative solutions in drug development, catalysis, materials science, and environmental chemistry. As research continues to uncover new functionalities and applications for this molecule, it is poised to play an increasingly important role in advancing modern science and technology.